Octanoic acid isopropanolamine salt

• CAS No.: 68171-53-9
• Molecular Formula: C11H25NO3
• Molecular Weight: 219.32 g/mol
• IUPAC Name: 1-aminopropan-2-ol;octanoic acid
• InChI: InChI=1S/C8H16O2.C3H9NO/c1-2-3-4-5-6-7-8(9)10;1-3(5)2-4/h2-7H2,1H3,(H,9,10);3,5H,2,4H2,1H3
• InChI Key: NWHZTFUOECHPPL-UHFFFAOYSA-N
• SMILES: CCCCCCCC(=O)O.CC(CN)O

Description

“Octanoic acid, compd. with 1-amino-2-propanol (1:1)” is a chemical compound with the molecular formula C11H25NO3. It is also known by other names such as "Caprylic acid, isopropanolamine salt octanoic acid, compound with 1-aminopropan-2-ol (1:1)". The average mass of this compound is 219.321 Da and the monoisotopic mass is 219.183441 Da.

Synthesis routes and methods

Procedure details

10.12 g of octanoic acid, 6.27 g of 1-amino-2-propanol (AMP) and 17 g of water were mixed together to form a solution of AMP-octanoic acid salt (hereafter “FAS2”). The total of FAS2 was then mixed, at room temperature, with 2 000 g in respect to dry mineral matter of a 20 wt. % solids (wet ground at 20 wt % in absence of dispersant) marble of Norwegian origin, in which 75% by weight of the particles had a particle diameter of less than 1 μm, and having a specific surface of 9.2 m2/g. This corresponded to a fatty acid salt addition of 0.82% by dry weight based on the dry weight of calcium carbonate. This product represents a product of according to the invention.